Deltaflexin3

• Molecular Formula: C26H38FN5O2
• Molecular Weight: 471.6 g/mol
• InChI: InChI=1S/C26H38FN5O2/c1-5-31(19-23-16-17-29-26(28-4)30-23)24(33)11-9-7-6-8-10-18-32(20(2)3)25(34)21-12-14-22(27)15-13-21/h12-17,20H,5-11,18-19H2,1-4H3,(H,28,29,30)
• InChIKey: PVEWQYUXEOBHBH-UHFFFAOYSA-N

Deltaflexin3 for KRAS Mutant Cancer Research

Deltaflexin3 is a rationally designed, low-nanomolar competitive inhibitor of the trafficking chaperone PDE6D (PDEδ), developed from a hexamethylene–amide backbone scaffold [1]. It was selected from a series of 16 novel PDE6D inhibitors following computational docking-guided optimization across two design rounds, and benchmarked against three prominent reference compounds: Deltarasin, Deltazinone1, and Deltasonamide1 [2]. Deltaflexin3 binds PDE6D with KD values of 6 nM (as reported by vendor characterization) and exhibits the lowest off-target activity profile among all tested PDE6D inhibitors . The compound demonstrates discriminative antiproliferative effects in KRAS mutant and PDE6D-dependent cancer cell lines, with an EC50 of 6 ± 1 μM in MIA PaCa-2 (KRAS-G12C mutant) cells [2].

• [1] Kaya P, Schaffner-Reckinger E, Manoharan GB, et al. An Improved PDE6D Inhibitor Combines with Sildenafil To Inhibit KRAS Mutant Cancer Cell Growth. J Med Chem. 2024;67(11):8569-8584. doi:10.1021/acs.jmedchem.3c02129 View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Data S3 (Supporting Information). View Source

Deltaflexin3 vs. Generic PDE6D Inhibitors

PDE6D inhibitors as a class have been plagued by three interconnected liabilities—poor aqueous solubility, broad off-target engagement (including UNC119A), and inadequate intracellular K-Ras selectivity—that collectively undermine experimental reproducibility and translational relevance [1]. Earlier-generation compounds such as Deltarasin and Deltazinone1 exhibit off-target disruption of the UNC119A/Src complex at 5 μM, while Deltasonamide1 achieves subnanomolar affinity at the expense of cell permeability [2]. Even within the Deltaflexin series, the predecessor Deltaflexin2 shows a >10-fold weaker F-Rheb-derived KD (7.17 μM vs. 0.63 μM) [2]. These deficits mean that substituting any prior PDE6D inhibitor for Deltaflexin3 introduces systematic confounds: off-target-driven cytotoxicity confounding proliferation readouts in MEF WT vs. KO selectivity assays, poor solubility limiting in vivo dosing, and weak K-Ras vs. H-Ras discrimination masking on-target signal [1]. The quantitative evidence below establishes where Deltaflexin3 overcomes each of these specific failure modes.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. PMID: 38758695. View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. PMC11181323. View Source

Deltaflexin3: Head-to-Head Comparison Evidence

Kinetic Solubility vs. Deltazinone1

Deltaflexin3 exhibits a kinetic solubility (S) of 1.9 mg/mL in PBS, compared to 0.008 mg/mL for Deltazinone1, the most soluble compound among the three reference PDE6Di (Deltarasin, Deltazinone1, Deltasonamide1) [1]. This represents an approximately 237.5-fold improvement in aqueous solubility over the benchmark comparator. Low solubility of prior PDE6Di, including Deltarasin and Deltazonone1, was explicitly cited as a barrier preventing in vivo application and clinical development [2]. Deltaflexin3's solubility is characterized as a prerequisite for ongoing in vivo experiments [3].

Evidence Dimension	Kinetic solubility in PBS
Target Compound Data	Deltaflexin3: S = 1.9 mg/mL
Comparator Or Baseline	Deltazinone1: S = 0.008 mg/mL (most soluble reference compound among Deltarasin, Deltazinone1, Deltasonamide1)
Quantified Difference	~237.5-fold higher solubility
Conditions	PBS kinetic solubility assay; J Med Chem 2024

Why This Matters

This solubility advantage directly enables in vivo dosing and formulation strategies that are infeasible with prior PDE6D inhibitors, making Deltaflexin3 the procurement choice for studies requiring systemic administration or ex vivo tumor models.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Results section: 'high PBS solubility (kinetic solubility, S = 1.9 mg/mL), which compares favorably to Deltazinone1 (kinetic solubility, S = 0.008 mg/mL).' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Abstract: 'These inhibitors suffered from low solubility and suspected off-target effects, preventing their clinical development.' View Source
• [3] University of Luxembourg. PDE6D/KRAS inhibitor development for cancer treatment (inhibitPDE-RASv2). Project summary: 'Deltaflexin3... is very well soluble, a prerequisite for currently ongoing in vivo experiments.' View Source

Off-Target Activity Profile

Across two orthogonal off-target assays—a MEF PDE6D CRISPR KO vs. WT antiproliferative selectivity assay and a UNC119A/Src BRET disruption assay—Deltaflexin3 demonstrated the lowest off-target activity among all tested compounds, surpassing even Deltazinone1, which was previously the reference compound with the least off-target activity [1]. In the UNC119A off-target BRET assay, Deltarasin and Deltasonamide1 significantly disrupted the UNC119A/Src complex at 5 μM, whereas Deltaflexin3 and other first-round Deltaflexin compounds did not decrease UNC119A/Src-BRET, indicating no detectable engagement of this structurally homologous off-target [2]. In the MEF selectivity assay, Deltaflexin3 showed the highest overall PDE6D selectivity across both compound rounds [3]. The paper explicitly states that 'all of our first-round compounds display less off-target effects in both assays than Deltazinone1' and that Deltaflexin3 had the overall best profile [1].

Evidence Dimension	Off-target activity: (i) UNC119A/Src BRET disruption; (ii) MEF PDE6D KO vs. WT antiproliferative selectivity
Target Compound Data	Deltaflexin3: no UNC119A/Src-BRET disruption; highest MEF PDE6D selectivity
Comparator Or Baseline	Deltarasin & Deltasonamide1: significant UNC119A/Src-BRET disruption at 5 μM; Deltazinone1: previous best reference for off-target profile
Quantified Difference	Deltaflexin3 showed the lowest off-target activity among all compounds tested, surpassing Deltazinone1 in both assays
Conditions	HEK293-EBNA UNC119A-Rluc8/Src-GFP2 BRET assay (5 μM compound); MEF PDE6D CRISPR KO vs. WT cell proliferation assay

Why This Matters

Low off-target activity is critical for data interpretability in PDE6D target validation studies; compounds with UNC119A cross-reactivity introduce confounding cytotoxicity that cannot be deconvoluted from PDE6D-specific effects, making Deltaflexin3 the preferred tool compound for unambiguous target engagement experiments.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Results: 'all of our first-round compounds display less off-target effects in both assays than Deltazinone1, the reference compound with the least off-target activity.' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 3B-D: UNC119A/Src-BRET assay; Deltarasin and Deltasonamide1 decreased BRETtop at 5 μM. View Source
• [3] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 3A: Deltaflexin3 showing highest overall PDE6D selectivity in MEF WT vs. KO assay. View Source

Intracellular K-RasG12V Selectivity

In cellular BRET assays measuring PDE6D/K-RasG12V complex disruption and K-RasG12V membrane anchorage, Deltaflexin3 demonstrated the best overall K-RasG12V selectivity profile among all 16 compounds synthesized and the three reference compounds [1]. The BRET-based selectivity assessment compared disruption of K-RasG12V vs. H-RasG12V membrane organization, with the rationale that palmitoylated H-Ras is an effectively worse PDE6D cargo and therefore serves as a negative control for on-target activity [2]. Deltaflexin3 compared well against Deltazinone1, which was the most selective reference compound, across all three BRET assays (PDE6D/K-RasG12V displacement, K-RasG12V membrane anchorage disruption, and K-RasG12V vs. H-RasG12V selectivity) [1]. The consistent K-Ras selectivity correlated with superior performance in PDE6D-dependent cancer cell line antiproliferative assays [3].

Evidence Dimension	K-RasG12V vs. H-RasG12V selectivity in cellular BRET assays
Target Compound Data	Deltaflexin3: best overall K-RasG12V selectivity among all 16 novel + 3 reference compounds
Comparator Or Baseline	Deltazinone1: most selective among reference compounds; Compound 15: best K-Ras selectivity among second-round compounds
Quantified Difference	Deltaflexin3 ranked #1 for overall K-RasG12V selectivity across three orthogonal BRET assays
Conditions	HEK293-EBNA cells; BRET assays: (i) Rluc8-PDE6D/GFP2-K-RasG12V displacement; (ii) K-RasG12V membrane anchorage disruption; (iii) K-RasG12V vs. H-RasG12V selectivity

Why This Matters

K-Ras selectivity is the defining pharmacodynamic feature for PDE6D inhibitors as K-Ras surrogates; compounds lacking this discrimination produce H-Ras co-inhibition that obscures K-Ras-specific pharmacological effects and complicates genotype-stratified experimental designs.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 2B-E; Results: 'Deltaflexin3 had the best overall K-RasG12V selectivity... both compounds compared well in all three BRET assays relative to the most selective reference compound Deltazinone1.' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Introduction: palmitoylated H-Ras is effectively worse PDE6D cargo. View Source
• [3] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 4B: Deltaflexin3 displayed overall highest selectivity for PDE6D-dependent and KRAS mutant vs. HRAS mutant cancer cell lines. View Source

F-Rheb Affinity vs. Deltaflexin2

When evaluated using the F-Rheb probe in a fluorescence polarization assay—a format that yields affinities more congruent with cellular activity data than the F-Ator probe—Deltaflexin3 exhibited a KD[F-Rheb] of 0.63 μM, compared to 7.17 μM for its predecessor Deltaflexin2 [1]. This represents a more than 10-fold improvement in binding affinity. While F-Ator-derived KD values were in the low nanomolar range for reference compounds (Deltarasin: 39 ± 15 nM; Deltazinone1: 3.8 ± 0.4 nM; Deltasonamide1: 0.11 ± 0.03 nM), the authors note that F-Rheb-derived submicromolar affinities 'are more in line with the micromolar activities observed in our BRET and proliferation assays,' suggesting greater physiological relevance for F-Rheb-derived measurements [2]. The F-Rheb KD improvement from Deltaflexin2 to Deltaflexin3 thus represents a meaningful advance in biochemically measurable target engagement that translates to cellular potency.

Evidence Dimension	PDE6D binding affinity (F-Rheb fluorescence polarization assay)
Target Compound Data	Deltaflexin3: KD[F-Rheb] = 0.63 μM
Comparator Or Baseline	Deltaflexin2: KD[F-Rheb] = 7.17 μM
Quantified Difference	>10-fold improvement in F-Rheb KD
Conditions	FITC-labeled farnesylated Rheb C-terminal peptide probe; fluorescence polarization assay

Why This Matters

The F-Rheb probe yields affinity measurements that better correlate with cellular BRET and proliferation EC50 values than the more commonly used F-Ator probe; Deltaflexin3's 10-fold improvement in this physiologically relevant affinity metric over its direct predecessor justifies its selection for studies where biochemical-to-cellular translation is critical.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Discussion: 'when comparing the F-Rheb-derived affinities from our previous compound Deltaflexin2 (KD[F-Rheb] = 7.17 μM) and Deltaflexin3 (KD[F-Rheb] = 0.63 μM), a more than 10-fold improvement in affinity becomes apparent.' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Discussion: 'submicromolar affinities are more in line with the micromolar activities observed in our BRET and proliferation assays.' View Source

Sildenafil Synergy in KRAS Mutant Models

Deltaflexin3, when combined with the clinically approved PKG2 activator Sildenafil, produces synergistic inhibition of PDE6D/K-Ras binding, cancer cell proliferation, and microtumor growth, as validated by both ZIP and the stringent BLISS/LOEWE consensus synergy models [1]. In cellular BRET assays, high synergy scores were observed at concentrations of ~20 μM Sildenafil and ~2.5–10 μM Deltaflexin3 [2]. The mechanistic basis for this synergy is the PKG2-mediated phosphorylation of K-Ras Ser181, which reduces PDE6D binding affinity approximately 6-fold, thereby narrowing the effective cargo spectrum and focusing inhibition on K-Ras [3]. In MIA PaCa-2 cells, the combination of 10 μM Deltaflexin3 + 20–30 μM Sildenafil significantly reduced phospho-ERK and phospho-S6 levels compared to either agent alone [4]. In ex vivo chorioallantoic membrane (CAM) microtumor assays, the combination more potently inhibited MIA PaCa-2 microtumor growth than monotherapy [4]. No other PDE6D inhibitor has been reported with this specific, mechanistically validated synergy with a clinically approved drug.

Evidence Dimension	Synergy with Sildenafil in PDE6D/K-Ras BRET disruption, proliferation, and microtumor growth assays
Target Compound Data	Deltaflexin3 + Sildenafil: positive ZIP and BLISS/LOEWE synergy scores; reduced p-ERK/p-S6; inhibited CAM microtumor growth
Comparator Or Baseline	Deltaflexin3 alone or Sildenafil alone: no significant effect at equivalent concentrations on p-ERK/p-S6 in MIA PaCa-2 cells
Quantified Difference	Significant synergy in BRET and proliferation (ZIP and BLISS/LOEWE models); combination reduced normalized phospho-protein levels vs. monotherapy
Conditions	HEK293-EBNA BRET; MIA PaCa-2 (KRAS-G12C) proliferation; MIA PaCa-2 CAM microtumor assay; Sildenafil 10–30 μM + Deltaflexin3 2.5–10 μM

Why This Matters

This unique, mechanistically grounded combination strategy provides a procurable experimental paradigm for achieving K-Ras-focused PDE6D inhibition that cannot be replicated with any other PDE6D inhibitor currently available, enabling research into K-Ras-specific pharmacological intervention with enhanced therapeutic window.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Abstract: 'Deltaflexin3 combines with the approved PKG2 activator Sildenafil to more potently inhibit PDE6D/K-Ras binding, cancer cell proliferation, and microtumor growth.' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 5B: synergy heatmaps; high synergism at ~20 μM Sildenafil and ~2.5–10 μM Deltaflexin3. View Source
• [3] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Results: 'phospho-mimetic K-Ras-S181E mutation was shown to reduce the affinity to PDE6D ∼6-fold.' View Source
• [4] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 6A-B: p-ERK/p-S6 reduction; CAM microtumor growth inhibition. View Source

KRAS vs. HRAS Antiproliferative Selectivity

In antiproliferative assays across a panel of KRAS, HRAS, and BRAF mutant cancer cell lines, Deltaflexin3 displayed the overall highest selectivity for PDE6D-dependent and KRAS mutant cells compared to HRAS mutant cell lines [1]. Its highest antiproliferative activity was observed in MIA PaCa-2 (KRAS-G12C mutant) cells with an EC50 of 6 ± 1 μM [2]. This selectivity profile is consistent with its K-RasG12V selectivity in BRET assays and its low off-target activity [3]. Notably, second-round compounds generally gained antiproliferative potency (reaching low- and submicromolar regimes) but lost selectivity, whereas Deltaflexin3—a first-round compound—maintained superior selectivity while retaining meaningful cellular potency [1]. This distinguishes Deltaflexin3 from more potent but less selective second-round derivatives such as compound 11 (KD = 0.3 ± 0.1 nM), which demonstrated greater UNC119A off-target liability [4].

Evidence Dimension	Antiproliferative selectivity: KRAS mutant vs. HRAS mutant cancer cell line growth inhibition
Target Compound Data	Deltaflexin3: EC50 = 6 ± 1 μM in MIA PaCa-2 (KRAS-G12C); highest overall selectivity for KRAS mutant over HRAS mutant lines
Comparator Or Baseline	Second-round compounds: gained potency but lost selectivity; Deltazinone1: less selective than Deltaflexin3 in proliferation panel
Quantified Difference	Deltaflexin3 ranked #1 for KRAS vs. HRAS selectivity in the proliferation panel; second-round compounds had higher potency but lower selectivity
Conditions	Cancer cell line panel including MIA PaCa-2 (KRAS-G12C), other KRAS mutant, HRAS mutant, and BRAF mutant lines; CellTiter-Glo proliferation assay

Why This Matters

For researchers procuring PDE6D inhibitors to investigate KRAS-specific biology, Deltaflexin3's balanced potency-selectivity profile avoids the trade-off inherent in higher-affinity analogs where increased off-target binding undermines genotype-specific interpretation of antiproliferative data.

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Figure 4B; Results: 'Deltaflexin3 displayed the overall highest selectivity for PDE6D-dependent and KRAS mutant, as compared to HRAS mutant cancer cell lines.' View Source
• [2] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Results: 'The highest activity of Deltaflexin3 was seen in MIA PaCa-2 (KRAS-G12C mutant) cells (EC50 = 6 ± 1 μM).' View Source
• [3] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Results: selectivity consistent with BRET K-RasG12V selectivity and low off-target activity. View Source
• [4] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Discussion: compound 11 KD = 0.3 ± 0.1 nM; second-round compounds with <3 nM affinity more likely to engage UNC119A. View Source

Deltaflexin3 Research Applications

In Vivo PDE6D Validation via Systemic Dosing

Deltaflexin3's kinetic solubility of 1.9 mg/mL in PBS—237.5-fold higher than the most soluble reference compound Deltazinone1 (0.008 mg/mL)—makes it the only PDE6D inhibitor in its class suitable for systemic in vivo administration without solubility-limited formulation constraints [1]. This property has been explicitly identified as a prerequisite for ongoing in vivo experiments [2]. For research groups conducting xenograft, allograft, or genetically engineered mouse model studies requiring IP, IV, or oral dosing of a PDE6D inhibitor, Deltaflexin3 is the only procurable option with published solubility data supporting physiologically achievable exposure levels, whereas prior compounds required subcutaneous osmotic pump implantation due to limited solubility [3].

Sildenafil Combination for K-Ras Pharmacodynamics

The demonstrated synergy between Deltaflexin3 and the FDA-approved PDE5 inhibitor Sildenafil—validated by both ZIP and BLISS/LOEWE consensus models in BRET, proliferation, and CAM microtumor assays—enables a unique experimental paradigm for focusing PDE6D inhibition specifically on K-Ras [1]. The mechanistic basis (PKG2-mediated Ser181 phosphorylation reducing K-Ras/PDE6D affinity ~6-fold) provides a rational framework for studying K-Ras-specific trafficking inhibition with reduced confounding from other PDE6D cargo proteins [2]. This combination strategy is not reported for any other PDE6D inhibitor and represents a procurement decision point: Deltaflexin3 is the only PDE6Di for which a clinically approved synergism partner has been identified with quantitative synergy evidence [1].

PDE6D Dependency Profiling in KRAS Mutant Cell Lines

Deltaflexin3's superior K-RasG12V selectivity (ranked #1 among 19 compounds across three BRET assays) and highest selectivity for KRAS mutant over HRAS mutant cancer cell lines (with EC50 = 6 ± 1 μM in MIA PaCa-2) make it the tool compound of choice for profiling PDE6D dependency across annotated KRAS mutant cell line collections [1]. Its low UNC119A off-target activity—validated in both MEF CRISPR KO selectivity and UNC119A/Src BRET assays—ensures that antiproliferative effects can be attributed to PDE6D-specific target engagement rather than off-target cytotoxicity, a confound that affects Deltarasin and Deltasonamide1 at 5 μM [2]. For core facilities and screening groups generating PDE6D sensitivity signatures, Deltaflexin3 provides the cleanest pharmacological probe for data interpretability [3].

SAR with Hexamethylene-Amide Scaffold

As the best-performing first-round compound from which all eight second-round derivatives were generated, Deltaflexin3 serves as the reference benchmark for SAR studies on the Deltaflexin chemotype [1]. Its F-Rheb KD of 0.63 μM (a >10-fold improvement over Deltaflexin2's 7.17 μM) provides a quantifiable baseline for assessing affinity gains in new analogs, while its comprehensive characterization across biochemical (two FP probes), cellular (three BRET assays), off-target (two orthogonal assays), and functional (proliferation, signaling, microtumor) endpoints offers a multi-parametric reference dataset against which any novel PDE6Di can be systematically compared [2]. The finding that affinity below ~3 nM increases UNC119A off-target engagement provides a design rule that positions Deltaflexin3 at an optimal affinity-selectivity balance for scaffold optimization [3].

• [1] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. View Source
• [2] University of Luxembourg. inhibitPDE-RASv2 Project Summary. 'Deltaflexin3... is very well soluble, a prerequisite for currently ongoing in vivo experiments.' View Source
• [3] Kaya P, et al. J Med Chem. 2024;67(11):8569-8584. Introduction: DW0254 required osmotic pump due to limited solubility. View Source